Cas no 161099-43-0 (6-Benzofuranol,2-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-)

6-Benzofuranol,2-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]- structure
161099-43-0 structure
Product name:6-Benzofuranol,2-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-
CAS No:161099-43-0
MF:C20H20O4
MW:324.370406150818
CID:220402

6-Benzofuranol,2-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 6-Benzofuranol,2-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-
    • 6-Benzofuranol,2-[4-hydroxy-2-methoxy-3-(3-methyl-2-butenyl)phenyl]- (9CI)
    • Bidwillol B
    • 6-Benzofuranol, 2-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-
    • 6,4'-Dihydroxy-2'-methoxy-3'-prenyl-2-arylbenzofuran
    • Inchi: 1S/C20H20O4/c1-12(2)4-7-15-17(22)9-8-16(20(15)23-3)19-10-13-5-6-14(21)11-18(13)24-19/h4-6,8-11,21-22H,7H2,1-3H3
    • InChI Key: LEQYRAKNFDFXHE-UHFFFAOYSA-N
    • SMILES: O1C2=CC(O)=CC=C2C=C1C1=CC=C(O)C(C/C=C(/C)\C)=C1OC

Computed Properties

  • Exact Mass: 324.1362
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • XLogP3: 3.468

Experimental Properties

  • Density: 1.209±0.06 g/cm3(Predicted)
  • Boiling Point: 376.5±37.0 °C(Predicted)
  • PSA: 62.83
  • pka: 9.11±0.40(Predicted)

6-Benzofuranol,2-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]- Related Literature

Additional information on 6-Benzofuranol,2-[4-hydroxy-2-methoxy-3-(3-methyl-2-buten-1-yl)phenyl]-

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